Cas no 1097805-47-4 (2-cyclobutyl-1H-benzo[d]imidazole-5-carboxylic acid)

• Product Name: 2-cyclobutyl-1H-benzo[d]imidazole-5-carboxylic acid
• CAS No: 1097805-47-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5734017
• PubChem ID: 43349245
• Update Time: 2025-10-30

2-cyclobutyl-1H-benzo[d]imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1097805-47-4
• AKOS009356377
• 2-Cyclobutyl-1H-benzo[d]imidazole-6-carboxylic acid
• F2158-1987
• 2-cyclobutyl-3H-benzimidazole-5-carboxylic acid
• 2-cyclobutyl-1H-benzo[d]imidazole-5-carboxylic acid

• Inchi： 1S/C12H12N2O2/c15-12(16)8-4-5-9-10(6-8)14-11(13-9)7-2-1-3-7/h4-7H,1-3H2,(H,13,14)(H,15,16)
• InChI Key： YIQVMHRBMWHTDM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)NC(C1CCC1)=N2)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on 2-cyclobutyl-1H-benzo[d]imidazole-5-carboxylic acid

Introduction to 2-cyclobutyl-1H-benzo[d]imidazole-5-carboxylic acid (CAS No. 1097805-47-4)

2-cyclobutyl-1H-benzo[d]imidazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1097805-47-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzo[d]imidazole class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The presence of a cyclobutyl substituent at the 2-position introduces unique steric and electronic properties, making it a promising scaffold for developing novel therapeutic agents.

The benzo[d]imidazole core is a privileged structure in medicinal chemistry, frequently incorporated into molecules targeting various biological pathways. Its aromaticity and nitrogen-rich environment contribute to its ability to interact with biological targets such as enzymes and receptors. Specifically, 2-cyclobutyl-1H-benzo[d]imidazole-5-carboxylic acid exhibits potential applications in the development of small-molecule inhibitors and modulators. The carboxylic acid functionality at the 5-position further enhances its chemical versatility, allowing for further derivatization and functionalization to tailor its pharmacological properties.

Recent advancements in computational chemistry and structure-based drug design have highlighted the benzo[d]imidazole scaffold as a key component in the quest for next-generation therapeutics. Studies have demonstrated that modifications at the 2- and 5-positions can significantly influence the binding affinity and selectivity of these compounds towards their biological targets. The cyclobutyl group, in particular, has been shown to improve solubility and metabolic stability, critical factors in drug development.

In the context of contemporary research, 2-cyclobutyl-1H-benzo[d]imidazole-5-carboxylic acid has been explored for its potential role in addressing challenges associated with inflammation, cancer, and infectious diseases. The benzo[d]imidazole moiety is known to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways such as NF-κB. Additionally, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are integral to cancer cell proliferation and survival.

The cyclobutyl substituent plays a crucial role in fine-tuning the pharmacokinetic profile of 2-cyclobutyl-1H-benzo[d]imidazole-5-carboxylic acid. By introducing steric hindrance, it can enhance binding interactions while minimizing off-target effects. This balance is essential for developing drugs with improved efficacy and reduced adverse reactions. Furthermore, the carboxylic acid group provides a handle for covalent bond formation with biological targets, enabling the development of targeted therapies that leverage proteolytic enzymes or reactive cysteine residues.

Emerging research also suggests that 2-cyclobutyl-1H-benzo[d]imidazole-5-carboxylic acid may have applications in neurodegenerative diseases. The benzo[d]imidazole scaffold has been implicated in modulating cholinergic systems, making it a candidate for treating conditions such as Alzheimer's disease. The cyclobutyl group's influence on molecular flexibility could enhance penetration across the blood-brain barrier, a critical factor for central nervous system (CNS) drug delivery.

The synthesis of 2-cyclobutyl-1H-benzo[d]imidazole-5-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include cyclization reactions to form the benzo[d]imidazole core, followed by functional group interconversions to introduce the cyclobutyl and carboxylic acid moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic research and industrial applications.

In conclusion, 2-cyclobutyl-1H-benzo[d]imidazole-5-carboxylic acid (CAS No. 1097805-47-4) represents a compelling example of how structural modifications can enhance biological activity and therapeutic potential. Its unique combination of a benzo[d]imidazole core with a cyclobutyl substituent makes it a versatile scaffold for drug discovery. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.